![molecular formula C12H9Cl3N2OS B2367449 2-chloro-N-{5-[(2,6-dichlorophenyl)methyl]-1,3-thiazol-2-yl}acetamide CAS No. 924066-10-4](/img/structure/B2367449.png)
2-chloro-N-{5-[(2,6-dichlorophenyl)methyl]-1,3-thiazol-2-yl}acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Crystal Structure Analysis
2-chloro-N-{5-[(2,6-dichlorophenyl)methyl]-1,3-thiazol-2-yl}acetamide and related compounds have been studied for their crystal structures. For example, a study by Saravanan et al. (2016) examined the crystal structure of a similar acetamide, revealing intermolecular interactions and chain formations in the crystal. These structural analyses are crucial for understanding the physical and chemical properties of these compounds (Saravanan et al., 2016).
Synthesis and Antimicrobial Activity
Compounds structurally related to 2-chloro-N-{5-[(2,6-dichlorophenyl)methyl]-1,3-thiazol-2-yl}acetamide have been synthesized and evaluated for their antimicrobial properties. Mistry et al. (2009) reported the synthesis of novel derivatives and their screening against various microorganisms. This research contributes to the development of new antimicrobial agents (Mistry et al., 2009).
Anticancer Applications
Several studies have focused on the potential anticancer applications of derivatives of this compound. Evren et al. (2019) synthesized new derivatives and evaluated their effectiveness against cancer cell lines, discovering compounds with selective cytotoxicity (Evren et al., 2019). Another study by Ostapiuk et al. (2015) also demonstrated the synthesis of related compounds and their efficacy in treating various cancer types (Ostapiuk et al., 2015).
Spectroscopic and Quantum Mechanical Studies
Mary et al. (2020) conducted spectroscopic and quantum mechanical studies on similar compounds. Their work includes photovoltaic efficiency modeling, which is crucial for applications in dye-sensitized solar cells and understanding the electronic properties of these compounds (Mary et al., 2020).
QSAR Studies for Antibacterial Agents
Desai et al. (2008) performed Quantitative Structure-Activity Relationship (QSAR) studies on acetamide derivatives, analyzing their structural and physicochemical parameters for antibacterial activity. This research aids in the design of more effective antibacterial agents (Desai et al., 2008).
Metabolism in Human and Rat Liver Microsomes
Studies like those by Coleman et al. (2000) have investigated the metabolism of chloroacetamide herbicides, including related compounds, in human and rat liver microsomes. Such research is essential for understanding the metabolic pathways and potential toxicological implications of these compounds (Coleman et al., 2000).
properties
IUPAC Name |
2-chloro-N-[5-[(2,6-dichlorophenyl)methyl]-1,3-thiazol-2-yl]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9Cl3N2OS/c13-5-11(18)17-12-16-6-7(19-12)4-8-9(14)2-1-3-10(8)15/h1-3,6H,4-5H2,(H,16,17,18) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YTFFXEGRKCZJAC-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)CC2=CN=C(S2)NC(=O)CCl)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9Cl3N2OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.6 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-chloro-N-{5-[(2,6-dichlorophenyl)methyl]-1,3-thiazol-2-yl}acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.